
Documented Biological Activities and
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cubenol

CAS No.: 21284-22-0

Cat. No.: S642407

Get Quote

The table below summarizes the key information on cubenol found in the literature.

Property /
Activity

Details Context / Source

Reported
Biological
Activities

Listed as a constituent in plant extracts
with demonstrated antioxidant, anti-

inflammatory, and antihyperglycemic
potential [1] [2].

Ethanolic extract of Cotton Lavender
(Santolina chamaecyparissus) [1];

Essential oil of Serissa japonica [2].

Chemical
Identification

Sesquiterpene alcohol [3] [4].

Molecular
Formula

C15H26O [4].

Molecular
Weight

222.37 g/mol [4].

CAS Number 21284-22-0 (for (-)-cubenol) [4].

Odor
Description

"Spicy, herbal, green tea" [4]. Used in flavors and fragrances [4].
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Research Context and Methodological Gaps

Cubenol is identified as a component of botanicals with confirmed bioactivity, but specific protocols for

testing the isolated compound are not available in the current search results.

Activity in Plant Extracts: Research on Cotton Lavender and Serissa japonica essential oils shows

these mixtures possess antioxidant, anti-inflammatory, and anti-α-glucosidase activity [1] [2].
Cubenol is one constituent, but its individual contribution to the overall effect requires isolation and

targeted testing.
Production via Fermentation: One study reports the production of a fully deuterated version of

cubenol ([²H26]-1-epi-cubenol) by the bacterium Streptomyces griseus when grown on a deuterated

medium [3]. This demonstrates a potential biological source for the compound.

Suggested Experimental Workflow

To establish detailed protocols for cubenol, you would need to consult specialized resources. The following

workflow outlines the key steps involved in this process.
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Key Protocol Areas to Investigate

Start: Cubenol Bioactivity Research

Literature Review

Compound Sourcing

Compound Isolation/Purification
(e.g., from plant oil or fermentation)

Assay Development

Bioactivity Testing In Vitro Antioxidant Assays
(DPPH, ABTS, Lipid Peroxidation)

Data Analysis & Validation

In Vitro Anti-inflammatory Assays
(e.g., NO inhibition, BSA denaturation)

Enzyme Inhibition Assays
(e.g., α-glucosidase, α-amylase) Cell-based & In Vivo Studies

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b642407#cubenol-biological-

activity-research-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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